Tert-butyl 3-methylidene-9-azabicyclo[3.3.1]nonane-9-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl 3-methylidene-9-azabicyclo[3.3.1]nonane-9-carboxylate is a chemical compound with the CAS Number: 2375271-27-3. It has a molecular weight of 237.34 . The compound is stored at 4°C and has a purity of 95%. It is a liquid at room temperature .
Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It is stored at 4°C . More detailed physical and chemical properties would require additional data or experimental measurements.Scientific Research Applications
Synthesis and Molecular Properties
- Tert-butyl 3-methylidene-9-azabicyclo[3.3.1]nonane-9-carboxylate and its derivatives are primarily utilized in the field of synthetic organic chemistry, especially in the synthesis of constrained peptidomimetics and other complex organic compounds. For instance, Mandal et al. (2005) described the synthesis of various azabicycloalkane amino acids, which are rigid dipeptide mimetics useful in peptide-based drug discovery (Mandal, Kaluarachchi, Ogrin, Bott, & McMurray, 2005).
- Moskalenko, Chashchin, and Boev (2011) explored the synthesis and properties of 3-substituted 3-azabicyclo[3.3.1]nonan-9-amines, demonstrating their potential in creating various amides and Schiff bases (Moskalenko, Chashchin, & Boev, 2011).
Crystallography and Structure Analysis
- The molecular structures and conformations of several 3-azabicyclononanes, including derivatives of this compound, have been investigated to understand their geometry and packing in crystalline forms. Kumaran et al. (1999) provided insights into the conformation and molecular geometry of such compounds (Kumaran, Ponnuswamy, Shanmugam, Jeyaraman, Shivakumar, & Fun, 1999).
Application in Organic Synthesis
- The chemical has been utilized in various organic synthesis processes. Breuning et al. (2009) developed a method for enantioselective oxidation of secondary alcohols using 9-oxabispidines, which were synthesized from a derivative of this compound (Breuning, Steiner, Mehler, Paasche, & Hein, 2009).
Advanced Material Synthesis
- The compound has also been used in the synthesis of advanced materials. For example, Moriguchi et al. (2014) described the synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester, which was characterized by NMR spectroscopy and mass spectrometry (Moriguchi, Krishnamurthy, Arai, Matsumoto, Araki, Tsuge, & Nishino, 2014).
Properties
IUPAC Name |
tert-butyl 3-methylidene-9-azabicyclo[3.3.1]nonane-9-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO2/c1-10-8-11-6-5-7-12(9-10)15(11)13(16)17-14(2,3)4/h11-12H,1,5-9H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFSIHEHHDRWNBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2CCCC1CC(=C)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.